Cas no 916210-72-5 (5-4-(aminomethyl)phenylimidazolidine-2,4-dione)

• Product Name: 5-4-(aminomethyl)phenylimidazolidine-2,4-dione
• CAS No: 916210-72-5
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6566144
• PubChem ID: 22074765
• Update Time: 2025-06-11

5-4-(aminomethyl)phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-4-(aminomethyl)phenylimidazolidine-2,4-dione
• SCHEMBL13162692
• 5-[4-(Aminomethyl)phenyl]-2,4-imidazolidinedione
• 916210-72-5
• DTXSID301238970
• 5-[4-(aminomethyl)phenyl]imidazolidine-2,4-dione
• EN300-1618721

• Inchi： 1S/C10H11N3O2/c11-5-6-1-3-7(4-2-6)8-9(14)13-10(15)12-8/h1-4,8H,5,11H2,(H2,12,13,14,15)
• InChI Key： BKCVAYFENYDHPO-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(CN)=CC=2)NC(N1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-4-(aminomethyl)phenylimidazolidine-2,4-dione

Introduction to 5-4-(aminomethyl)phenylimidazolidine-2,4-dione (CAS No. 916210-72-5)

5-4-(aminomethyl)phenylimidazolidine-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 916210-72-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework that combines an imidazolidine ring with an aminomethyl substituent on a phenyl ring, making it a versatile scaffold for the development of novel bioactive molecules. The presence of both nitrogen and oxygen heteroatoms in its structure imparts distinctive chemical properties that are highly valuable for drug design and synthesis.

The 5-4-(aminomethyl)phenylimidazolidine-2,4-dione core structure has garnered considerable attention in recent years due to its potential applications in the synthesis of pharmacologically active agents. The imidazolidine moiety is known for its stability and ability to form hydrogen bonds, which are critical for molecular recognition processes. Additionally, the aminomethyl group serves as a reactive handle, enabling further functionalization through various chemical transformations such as condensation, alkylation, or acylation reactions. These features make it an attractive building block for medicinal chemists seeking to develop small-molecule inhibitors or modulators.

In the context of contemporary pharmaceutical research, 5-4-(aminomethyl)phenylimidazolidine-2,4-dione has been explored as a precursor in the synthesis of compounds with potential therapeutic effects. For instance, derivatives of this scaffold have been investigated for their antimicrobial and anti-inflammatory properties. The phenyl ring enhances lipophilicity, while the imidazolidine ring contributes to binding affinity at biological targets. Recent studies have highlighted its utility in generating molecules that interact with enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One notable area of research involves the use of 5-4-(aminomethyl)phenylimidazolidine-2,4-dione in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By designing analogs of this compound that target specific kinase domains, researchers aim to develop treatments that can modulate aberrant signaling networks. The aminomethyl group allows for selective modifications that can fine-tune binding interactions with target proteins, improving both potency and selectivity.

The synthesis of 5-4-(aminomethyl)phenylimidazolidine-2,4-dione itself is an intriguing process that exemplifies modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available aromatic precursors. However, advances in catalytic chemistry have enabled more efficient routes, including transition-metal-catalyzed cross-coupling reactions and one-pot condensation techniques. These innovations not only streamline the synthetic pathway but also reduce waste generation, aligning with green chemistry principles.

From a computational chemistry perspective, 5-4-(aminomethyl)phenylimidazolidine-2,4-dione has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. High-throughput virtual screening (HTVS) has been employed to identify potential hits from large libraries of derivatives. These computational approaches complement experimental efforts by providing rapid assessments of binding affinities and mechanism-based insights into drug-receptor interactions.

The pharmacokinetic properties of compounds derived from 5-4-(aminomethyl)phenylimidazolidine-2,4-dione are also under scrutiny to ensure their suitability for clinical applications. Factors such as solubility, stability in biological fluids, and metabolic clearance rates are critical determinants of drug efficacy and safety. Researchers are leveraging structure-property relationship (SPR) studies to optimize these parameters by modifying substituents on the core scaffold.

In conclusion,5-4-(aminomethyl)phenylimidazolidine-2,4-dione (CAS No. 916210-72-5) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research progresses，this compound continues to be a focal point for innovation，driven by both experimental synthesis and computational modeling efforts aimed at unlocking its full pharmaceutical potential.